Cas no 1261968-43-7 (4-(3,5-Dicarboxyphenyl)-3-hydroxybenzoic acid)

• Product Name: 4-(3,5-Dicarboxyphenyl)-3-hydroxybenzoic acid
• CAS No: 1261968-43-7
• MF: C₁₅H₁₀O₇
• MW: 302.235704898834
• MDL: MFCD18322524
• CID: 2766619
• PubChem ID: 53228343
• Update Time: 2025-05-25

4-(3,5-Dicarboxyphenyl)-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Hydroxy[1,1'-biphenyl]-3,4',5-tricarboxylic acid
• 4-(3,5-Dicarboxyphenyl)-3-hydroxybenzoic acid, 95%
• 4-(3,5-DICARBOXYPHENYL)-3-HYDROXYBENZOIC ACID
• DTXSID00691876
• MFCD18322524
• 1261968-43-7
• 4-(3,5-Dicarboxyphenyl)-3-hydroxybenzoic acid

• MDL： MFCD18322524
• Inchi： 1S/C15H10O7/c16-12-6-7(13(17)18)1-2-11(12)8-3-9(14(19)20)5-10(4-8)15(21)22/h1-6,16H,(H,17,18)(H,19,20)(H,21,22)
• InChI Key： QJPRZJVVDDLBCQ-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=CC=1C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 302.04265265Da
• Monoisotopic Mass: 302.04265265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 132Ų

Additional information on 4-(3,5-Dicarboxyphenyl)-3-hydroxybenzoic acid

4-(3,5-Dicarboxyphenyl)-3-hydroxybenzoic Acid (CAS No. 1261968-43-7): A Comprehensive Overview of Its Properties and Applications

4-(3,5-Dicarboxyphenyl)-3-hydroxybenzoic acid (CAS No. 1261968-43-7) is a multifunctional organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique aromatic carboxylic acid structure, serves as a versatile building block for designing advanced materials and bioactive molecules. Its three carboxyl groups and hydroxyl moiety enable diverse chemical modifications, making it a valuable intermediate for drug development and polymer engineering.

In recent years, the demand for high-performance organic intermediates like 4-(3,5-Dicarboxyphenyl)-3-hydroxybenzoic acid has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are particularly interested in its potential for creating biodegradable polymers and metal-organic frameworks (MOFs), which align with global trends toward eco-friendly materials. The compound’s chelating properties also make it a candidate for catalytic applications and coordination chemistry.

From a pharmaceutical perspective, 4-(3,5-Dicarboxyphenyl)-3-hydroxybenzoic acid is explored for its role in prodrug design and targeted drug delivery systems. Its polycarboxylic structure allows for conjugation with therapeutic agents, enhancing solubility and bioavailability—a critical factor in modern drug formulation. Additionally, its anti-inflammatory and antioxidant potential has sparked interest in nutraceutical research, addressing consumer demand for natural health products.

The synthesis of CAS No. 1261968-43-7 typically involves multi-step organic reactions, including Friedel-Crafts acylation and selective oxidation, with emphasis on atom economy and low-waste processes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity, a topic frequently searched by quality control specialists and industrial chemists.

As industries prioritize circular economy principles, the recyclability of derivatives from 4-(3,5-Dicarboxyphenyl)-3-hydroxybenzoic acid is under investigation. Its compatibility with biobased solvents and enzymatic catalysis positions it as a sustainable alternative to conventional petrochemical-derived intermediates. This aligns with growing ESG (Environmental, Social, and Governance) metrics in chemical manufacturing.

In conclusion, 4-(3,5-Dicarboxyphenyl)-3-hydroxybenzoic acid exemplifies the convergence of innovation and sustainability in modern chemistry. Its applications span from advanced material design to life sciences, reflecting its adaptability to evolving technological and environmental demands. Ongoing research continues to uncover new possibilities for this structurally intriguing molecule.